Cas no 1593465-63-4 (1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine)

• Product Name: 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine
• CAS No: 1593465-63-4
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 5763450
• PubChem ID: 105152953
• Update Time: 2025-05-24

1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1593465-63-4
• EN300-745125
• 1-(7-bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine
• 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine

• Inchi： 1S/C13H14BrNO/c14-10-3-1-2-9-7-12(16-13(9)10)11(15)6-8-4-5-8/h1-3,7-8,11H,4-6,15H2
• InChI Key： XJKDXBBREBMCCB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(=C2)C(CC1CC1)N

Computed Properties

• Exact Mass: 279.02588g/mol
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine

Introduction to 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS No. 1593465-63-4)

1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS No. 1593465-63-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, combines a benzofuran moiety with a cyclopropyl group, making it a versatile scaffold for the development of novel bioactive molecules. The presence of a 7-bromo substituent further enhances its utility as a key intermediate in synthetic chemistry, enabling modifications that can lead to the discovery of new therapeutic agents.

The benzofuran core is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its potential to interact with biological targets. Compounds containing this motif have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group, on the other hand, is recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. By integrating these structural features, 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine represents a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The benzofuran scaffold, in particular, has been extensively studied for its potential applications in the treatment of neurological disorders, cardiovascular diseases, and cancer. Researchers have leveraged the unique electronic and steric properties of this scaffold to design molecules that can modulate key biological pathways. The addition of the 7-bromo substituent to the benzofuran ring not only enhances the compound's reactivity but also provides a handle for further functionalization, making it an attractive building block for medicinal chemists.

The cyclopropylethanamine portion of the molecule contributes to its overall complexity and functionality. This group is known to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. The combination of these features makes 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine a valuable asset in the quest for novel therapeutics. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The 7-bromo group allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. These reactions enable the introduction of diverse functional groups at specific positions on the benzofuran ring, leading to libraries of compounds with tailored biological activities. Such strategies are particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. By integrating experimental data with computational insights, scientists can refine their understanding of structure-activity relationships (SAR), guiding the development of more effective drug candidates. This interdisciplinary approach has been instrumental in accelerating the discovery process and improving success rates in clinical trials.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. The structural diversity offered by molecules like 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine allows for the exploration of novel mechanisms of action and improved therapeutic profiles. For instance, studies have shown that benzofuran derivatives can modulate enzyme activity and receptor binding through unique interactions with their target proteins. These interactions often involve hydrogen bonding networks and hydrophobic pockets that can be exploited to enhance potency and selectivity.

In conclusion, 1-(7-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS No. 1593465-63-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its combination of a benzofuran core with a cyclopropyl group makes it an ideal candidate for further exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.